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Compound of Interest

Compound Name: laTTP
CAS No.: 125676-73-5
Cat. No.: B1230224
Get Quote
. J

Disclaimer: The compound "laTTP" is not a standard or readily identifiable chemical identifier in
scientific literature or chemical databases. Searches for "laTTP" did not yield a specific
molecule. The information provided below is based on the most plausible interpretation that
"laTTP" may be a typographical error or abbreviation for compounds with similar lettering, such
as Lactose or its derivatives. The following guide is constructed around Lactose and its
acetylated form, Lactose Octaacetate, as representative compounds. Researchers should
verify the identity of their specific compound of interest.

Section 1: Core Chemical Properties

This section details the fundamental chemical properties of Lactose and its derivative, Lactose
Octaacetate. These properties are crucial for understanding the behavior of the compounds in
various scientific applications, from formulation to chemical synthesis.

Table 1.1: General Chemical Properties
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Property Lactose Lactose Octaacetate
(2R,3R,4S,5R,6S)-2-
(hydroxymethyl)-6-
[(2R,3S,4R,5R,6R)-4,5,6-
IUPAC Name ] N/A
trihydroxy-2-
(hydroxymethyl)oxan-3-
ylJoxyoxane-3,4,5-triol[1]
Molecular Formula C12H22011[1] C28H38019
Molecular Weight 342.30 g/mol [1] 678.59 g/mol
Appearance White crystalline solid White crystalline powder
CAS Number 63-42-3 (anhydrous) 5989-81-1

Table 1.2: Physicochemical Properties

Property Lactose Lactose Octaacetate
Melting Point 202.8 °C (anhydrous) 148-152 °C

Boiling Point Decomposes N/A

Density 1.525 g/cm3 N/A

logP (Octanol/Water) -4.7[1] N/A

pKa ~12.4 N/A

Section 2: Solubility Profile

The solubility of a compound is a critical parameter for its use in drug development and other

chemical processes. This section provides a summary of the known solubility characteristics of

Lactose and Lactose Octaacetate in various common solvents.

Table 2.1: Solubility Data
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Solvent Lactose Lactose Octaacetate

Soluble (21.6 g/100 mL at 25

Water °) Insoluble
Ethanol Sparingly soluble Soluble
Methanol Sparingly soluble Soluble
Acetone Insoluble Soluble
Chloroform Insoluble Soluble
Dimethyl Sulfoxide (DMSO) Soluble Soluble
Octanol Very slightly soluble N/A

Note: Qualitative descriptions like "Soluble” or "Insoluble” are based on general chemical
knowledge. For precise quantitative data, experimental determination is necessary.

Section 3: Experimental Protocols

Accurate determination of chemical and physical properties requires robust experimental
methodologies. The following protocols outline standard procedures for determining key
parameters.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

This method is considered the gold standard for establishing the equilibrium solubility of a solid
compound in a given solvent.[2]

Objective: To determine the equilibrium solubility of a solid compound (e.g., Lactose
Octaacetate) in a specific solvent at a controlled temperature.

Materials:
e The solid compound of interest.

e The selected solvent of high purity.
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e Thermostatically controlled shaker or water bath.
e Analytical balance.
« Filtration apparatus (e.g., syringe filters with appropriate membrane).

o High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative
analytical instruments.[2]

Procedure:

» Preparation of Supersaturated Solutions: Add an excess amount of the solid compound to a
known volume of the solvent in a sealed container. This ensures that equilibrium is reached
from a state of saturation.[2]

o Equilibration: Place the container in the thermostatically controlled shaker set to a specific
temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that
equilibrium is reached.

o Phase Separation: Allow the solution to stand undisturbed at the same temperature to let
undissolved solids settle.

o Sampling and Filtration: Carefully withdraw a sample from the clear supernatant.
Immediately filter the sample to remove any undissolved solid particles. This step is crucial to
prevent artificially high solubility readings.[2]

o Quantification: Accurately dilute the filtered solution with a suitable solvent to a concentration
that falls within the calibration range of the analytical method. Analyze the diluted samples
using a validated HPLC method to determine the concentration of the compound.[2]

» Data Analysis: Prepare a calibration curve using standard solutions of the compound at
known concentrations. Calculate the solubility by multiplying the measured concentration of
the sample by the dilution factor.[2]

Protocol for Determining the Partition Coefficient (logP)

The octanol-water partition coefficient is a measure of a compound's lipophilicity and is a key
parameter in drug design.
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Obijective: To determine the ratio of the concentration of a compound in a mixture of two
immiscible phases, octanol and water, at equilibrium.

Materials:

¢ The compound of interest.

e 1-Octanol (pre-saturated with water).

» Purified water (pre-saturated with 1-octanol).

o Separatory funnel or vials.

e Vortex mixer or shaker.

o Centrifuge.

e Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC).
Procedure:

e Preparation: Prepare a stock solution of the compound in one of the phases (typically the
one in which it is more soluble).

« Partitioning: Add equal volumes of water-saturated octanol and octanol-saturated water to a
separatory funnel or vial. Add a small, known amount of the compound's stock solution.

o Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the
compound to partition between the two phases.

* Phase Separation: Allow the two phases to separate completely. Centrifugation can be used
to ensure a clean separation.

¢ Quantification: Carefully sample each phase and measure the concentration of the
compound in both the octanol and water layers using a suitable analytical method.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
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of this value.

Section 4: Visualization of Workflows and Concepts

Diagrams created using the DOT language provide clear visual representations of experimental

workflows and logical relationships.

Workflow for Solubility Determination

This diagram illustrates the sequential steps involved in the shake-flask method for determining

equilibrium solubility.
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Caption: Workflow for the Shake-Flask Solubility Method.

Concept of Partition Coefficient (logP)

This diagram explains the concept of the octanol-water partition coefficient, a fundamental
measure of lipophilicity.
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Caption: Conceptual Diagram of the Partition Coefficient (logP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1230224?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

